N-(3-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• IUPAC Name: N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C23H19N3O5S/c1-15-24-20-8-3-2-7-19(20)23(27)26(15)17-6-4-5-16(13-17)25-32(28,29)18-9-10-21-22(14-18)31-12-11-30-21/h2-10,13-14,25H,11-12H2,1H3
• InChI Key: VKDUCBXNYKGZKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=O)N1C3=CC=CC(=C3)NS(=O)(=O)C4=CC5=C(C=C4)OCCO5
• Molecular Formula: C23H19N3O5S
• Molecular Weight: 449.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, 4H-benzo[d][1,3]dioxin-4-one derivatives have been synthesized from salicylic acids and acetylenic esters. The reaction is mediated by CuI and NaHCO3 in acetonitrile.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, the direct synthesis of 4H-benzo[d][1,3]dioxin-4-one derivatives from salicylic acids and acetylenic esters has been described. The reaction is mediated by CuI and NaHCO3 in acetonitrile.

Scientific Research Applications

Enzyme Inhibitory Applications

A series of N-aryl-2,3-dihydrobenzo[1,4]dioxine-6-sulfonamide derivatives demonstrated notable enzyme inhibitory activities. Specifically, they exhibited moderate inhibition against butyrylcholinesterase (BChE) and acetylcholinesterase (AChE) but showed significant activity against the lipoxygenase enzyme. The antimicrobial and hemolytic activities of these compounds were also evaluated, indicating that certain derivatives have potential therapeutic applications due to their antimicrobial properties (Irshad, 2019).

Pharmacological Evaluation

Another study synthesized a series of sulfonamides incorporating benzodioxane and acetamide moieties, focusing on their pharmacological potential. The synthesized compounds were tested for enzyme inhibitory activities against α-glucosidase and acetylcholinesterase (AChE), with many compounds showing significant inhibitory activity. This study also conducted in silico molecular docking, validating the in vitro enzyme inhibition data, and suggesting potential therapeutic applications for these compounds (Abbasi et al., 2019).

Antitumor Properties

Quinazolines, a class of heterocyclic compounds, have been highlighted for their antitumor properties. A study synthesized a series of 4-anilinoquinazolines and evaluated their cytotoxic effects on Ehrlich Ascites Carcinoma cells. The study demonstrated that certain compounds within this series showed potent activity by inducing apoptosis in carcinoma cells, which implies their potential as anticancer agents (Devegowda et al., 2016).